4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methoxybenzyl)amino]phenyl 3-bromobenzoate
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methoxybenzyl)amino]phenyl 3-bromobenzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0975573
InChI:
InChI=1S/C28H21BrN2O5S/c1-35-23-13-9-19(10-14-23)18-31(27-25-7-2-3-8-26(25)37(33,34)30-27)22-11-15-24(16-12-22)36-28(32)20-5-4-6-21(29)17-20/h2-17H,18H2,1H3
SMILES:
COC1=CC=C(C=C1)CN(C2=CC=C(C=C2)OC(=O)C3=CC(=CC=C3)Br)C4=NS(=O)(=O)C5=CC=CC=C54
Molecular Formula:
C28H21BrN2O5S
Molecular Weight:
577.4 g/mol
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methoxybenzyl)amino]phenyl 3-bromobenzoate
CAS No.:
Cat. No.: VC0975573
Molecular Formula: C28H21BrN2O5S
Molecular Weight: 577.4 g/mol
* For research use only. Not for human or veterinary use.
![4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(4-methoxybenzyl)amino]phenyl 3-bromobenzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H21BrN2O5S |
|---|---|
| Molecular Weight | 577.4 g/mol |
| IUPAC Name | [4-[(1,1-dioxo-1,2-benzothiazol-3-yl)-[(4-methoxyphenyl)methyl]amino]phenyl] 3-bromobenzoate |
| Standard InChI | InChI=1S/C28H21BrN2O5S/c1-35-23-13-9-19(10-14-23)18-31(27-25-7-2-3-8-26(25)37(33,34)30-27)22-11-15-24(16-12-22)36-28(32)20-5-4-6-21(29)17-20/h2-17H,18H2,1H3 |
| Standard InChI Key | VLCAQDDIACKHSP-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CN(C2=CC=C(C=C2)OC(=O)C3=CC(=CC=C3)Br)C4=NS(=O)(=O)C5=CC=CC=C54 |
| Canonical SMILES | COC1=CC=C(C=C1)CN(C2=CC=C(C=C2)OC(=O)C3=CC(=CC=C3)Br)C4=NS(=O)(=O)C5=CC=CC=C54 |
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